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Compound of Interest

Compound Name: 2-(4-nitro-1H-pyrazol-1-yl)ethanol

Cat. No.: B1209088

An Examination of a Heterocyclic Compound with Potential Research Applications
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document serves as a summary of publicly available information regarding 2-
(4-nitro-1H-pyrazol-1-yl)ethanol. A comprehensive literature search did not yield detailed
experimental data, such as specific synthesis protocols, in-depth spectroscopic analysis,
crystallographic data, or biological activity studies for this specific compound. The information
presented herein is based on general knowledge of related chemical structures and should be
used for informational purposes only.

Introduction

2-(4-nitro-1H-pyrazol-1-yl)ethanol is a heterocyclic organic compound belonging to the
pyrazole family. Pyrazole derivatives are a significant class of compounds in medicinal
chemistry and materials science due to their diverse biological activities and structural
properties.[1] The presence of a nitro group and a hydroxyethyl substituent on the pyrazole ring
suggests that this molecule could be a valuable intermediate for the synthesis of more complex
molecules and may possess unique chemical and biological characteristics.

Molecular Structure and Properties

The fundamental properties of 2-(4-nitro-1H-pyrazol-1-yl)ethanol are summarized below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1209088?utm_src=pdf-interest
https://www.benchchem.com/product/b1209088?utm_src=pdf-body
https://www.benchchem.com/product/b1209088?utm_src=pdf-body
https://www.benchchem.com/product/b1209088?utm_src=pdf-body
https://www.mdpi.com/2227-9059/10/5/1124
https://www.benchchem.com/product/b1209088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: Physicochemical Properties of 2-(4-nitro-1H-pyrazol-1-yl)ethanol

Property Value Source

CAS Number 42027-81-6 Alchem Pharmtech
Molecular Formula CsH7N30s3 Santa Cruz Biotechnology[2]
Molecular Weight 157.13 g/mol Santa Cruz Biotechnology|[2]

Synthesis and Characterization

A specific and detailed experimental protocol for the synthesis of 2-(4-nitro-1H-pyrazol-1-
yl)ethanol is not readily available in the surveyed literature. However, general synthetic
strategies for N-substituted pyrazoles can be inferred. A plausible synthetic route is illustrated
below.

Postulated Synthesis Workflow

The synthesis of 2-(4-nitro-1H-pyrazol-1-yl)ethanol could potentially be achieved through the
N-alkylation of 4-nitropyrazole with a suitable two-carbon synthon bearing a hydroxyl group or a
precursor that can be readily converted to a hydroxyl group.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1209088?utm_src=pdf-body
https://www.scbt.com/p/2-4-nitro-pyrazol-1-yl-ethanol
https://www.scbt.com/p/2-4-nitro-pyrazol-1-yl-ethanol
https://www.benchchem.com/product/b1209088?utm_src=pdf-body
https://www.benchchem.com/product/b1209088?utm_src=pdf-body
https://www.benchchem.com/product/b1209088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

4-Nitropyrazole Reaction Conditions Product
| Base (e.g., K2COs, NaH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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